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N-(2-methoxy-5-

sulfamoylphenyl)acetamide

Cat. No.: B1274073 Get Quote

A comprehensive review of the available scientific literature reveals a significant lack of

published data for the specific compound N-(2-methoxy-5-sulfamoylphenyl)acetamide (CAS

Number: 85605-29-4). While this chemical is listed by several commercial suppliers, indicating

its synthesis is feasible, there is a notable absence of peer-reviewed research detailing its

synthesis, pharmacological properties, mechanism of action, or any associated experimental

data.

This technical guide, therefore, addresses the available information on structurally related

compounds to provide a contextual understanding for researchers, scientists, and drug

development professionals. The focus will be on a closely related isomer, N-{4-[(2-

methoxyphenyl)sulfamoyl]phenyl}acetamide, for which synthetic and structural data have been

published. Additionally, the broader biological activities of the sulfonamide class of compounds

will be discussed to offer potential insights.

Synthesis and Characterization of a Structural
Isomer: N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide
A study by Khan et al. provides a detailed experimental protocol for the synthesis and

crystallographic analysis of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide.[1] This
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compound is an isomer of the target molecule and can serve as a reference for potential

synthetic strategies.

Experimental Protocol: Synthesis of N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide[1]

Dissolution: 5 mmol of 2-methoxyaniline is dissolved in 20 ml of distilled water.

Addition: 5 mmol of 4-acetamidobenzenesulfonyl chloride is added to the solution.

Reaction: The mixture is stirred for 2–3 hours. The pH is maintained between 8 and 10 using

a 3% sodium carbonate solution.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Isolation: The resulting precipitate is filtered, washed with distilled water, and dried.

Purification: The crude product is recrystallized from methanol.

Below is a workflow diagram illustrating the synthesis process.
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Synthesis of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide.

Crystallographic Data
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The crystal structure of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide was determined

using single-crystal X-ray diffraction. The compound crystallizes in an orthorhombic system.

Key crystallographic data are summarized in the table below.[1]

Parameter Value

Molecular Formula C₁₅H₁₆N₂O₄S

Molecular Weight 320.37

Crystal System Orthorhombic

Space Group Pbca

a (Å) 15.7277 (4)

b (Å) 11.8351 (3)

c (Å) 16.5247 (4)

V (Å³) 3075.89 (13)

Z 8

Temperature (K) 296

Radiation Mo Kα

Dihedral Angle (rings) 62.67 (10)°

In the crystal structure, the molecule is twisted at the sulfur atom. The molecules form dimers

through intermolecular N—H···O hydrogen bonding.[1]

Potential Biological Activities of Sulfonamides
While no specific biological data exists for N-(2-methoxy-5-sulfamoylphenyl)acetamide, the

broader class of sulfonamides is known for a wide range of pharmacological activities. This

suggests potential areas of investigation for the title compound.

Antibacterial and Antimicrobial Activity: Sulfonamides are a well-established class of

antibacterial agents.[1]
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Enzyme Inhibition: They are known to act as inhibitors for various enzymes. For instance,

some synthetic N-[(substituted-sulfamoyl)phenyl]acetamides have been identified as

moderate inhibitors of chymotrypsin.

Antitumor Activity: Certain sulfonamide derivatives have been investigated for their ability to

inhibit tumor cell growth.[1]

The logical relationship for the development and investigation of such compounds is depicted

in the following diagram.
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Drug discovery workflow for sulfonamide derivatives.
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Conclusion
There is a clear gap in the scientific literature regarding N-(2-methoxy-5-
sulfamoylphenyl)acetamide. The information provided on its structural isomer, N-{4-[(2-

methoxyphenyl)sulfamoyl]phenyl}acetamide, offers a starting point for synthetic and structural

studies. The known biological activities of the sulfonamide class provide a rationale for

investigating the potential therapeutic applications of this under-researched compound. Further

studies are required to elucidate the chemical and biological properties of N-(2-methoxy-5-
sulfamoylphenyl)acetamide to determine its potential utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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